Cas no 62469-52-7 (2-Propanol, 1-(diethylamino)-3-(dimethylamino)-)

2-Propanol, 1-(diethylamino)-3-(dimethylamino)- structure
62469-52-7 structure
Product name:2-Propanol, 1-(diethylamino)-3-(dimethylamino)-
CAS No:62469-52-7
MF:C9H22N2O
MW:174.283782482147
CID:443780
PubChem ID:12285783

2-Propanol, 1-(diethylamino)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(diethylamino)-3-(dimethylamino)-
    • 1-(diethylamino)-3-(dimethylamino)propan-2-ol
    • DTXSID80484440
    • 62469-52-7
    • SCHEMBL15835838
    • Inchi: InChI=1S/C9H22N2O/c1-5-11(6-2)8-9(12)7-10(3)4/h9,12H,5-8H2,1-4H3
    • InChI Key: HNBXDOLDRLALPT-UHFFFAOYSA-N
    • SMILES: CCN(CC)CC(CN(C)C)O

Computed Properties

  • Exact Mass: 174.17336
  • Monoisotopic Mass: 174.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.7Ų
  • XLogP3: 0.4

Experimental Properties

  • PSA: 26.71

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